14-Dehydrobrowniine

• Molecular Formula: C25H39NO7
• Molecular Weight: 465.6 g/mol
• InChI: InChI=1S/C25H39NO7/c1-6-26-11-22(12-30-2)8-7-16(32-4)24-14-9-13-15(31-3)10-23(28,17(14)18(13)27)25(29,21(24)26)20(33-5)19(22)24/h13-17,19-21,28-29H,6-12H2,1-5H3/t13-,14-,15+,16+,17-,19-,20+,21+,22+,23-,24+,25?/m1/s1
• InChIKey: MWOQLGAENOKSHS-YAJBNBNDSA-N

14-Dehydrobrowniine: C19-Diterpenoid Alkaloid Standard

14-Dehydrobrowniine (CAS: 4829-56-5; molecular formula C25H39NO7; molecular weight 465.58 g/mol) is a naturally occurring C19-diterpenoid alkaloid belonging to the aconitane-type structural class, characterized by the hexacyclic aconitane skeleton lacking oxygen functionality at the C7 position [1][2]. This alkaloid has been isolated from multiple Delphinium species including D. glaucescens, D. grandiflorum, D. cardinale, D. geyeri, D. stapeliosum, and Aconitum subcuneatum [3][4][5][6]. The compound is commercially available from specialized suppliers as a reference standard with typical purity specifications of ≥98% as verified by HPLC, NMR, and MS methods, and is supplied as a powder requiring desiccated storage at -20°C for long-term stability [7][8].

Phytochemical reference standard

HPLC and LC-MS method development

Structure elucidation studies

Chemotaxonomic marker for Delphinium

• [1] PhytoBank. Metabolite Record PHY0016313: 14-dehydrobrowniine. Creation Date 2015-04-16. View Source
• [2] BioCrick. 14-Dehydrobrowniine Product Specification. CAS 4829-56-5. View Source
• [3] Pelletier SW, Dailey OD Jr, Mody NV, Olsen JD. Isolation and structure elucidation of the alkaloids of Delphinium glaucescens. Journal of Organic Chemistry, 1981, 46(16): 3284-3293. View Source
• [4] Wang H, et al. Isolation and identification of diterpenoid alkaloids from Delphinium grandiflorum. Chinese Journal of Pharmaceutical Analysis, 2017, 37(24). View Source
• [5] Grina JA, et al. Alkaloids from Delphinium geyeri. Three new C20-diterpenoid alkaloids. Journal of Natural Products. View Source
• [6] Sakai S, et al. Structures of torokonine and gomandonine, two new diterpene alkaloids from Aconitum subcuneatum Nakai. Chemical and Pharmaceutical Bulletin, 2009, 35(6): 2615-2617. View Source
• [7] ChemFaces. 14-Dehydrobrowniine Product Data Sheet. Catalog No. CFN89537. View Source
• [8] TargetMol. 14-Dehydrobrowniine Product Information. Catalog No. TN6072. View Source

14-Dehydrobrowniine: Why Analog Substitution Fails

In C19-diterpenoid alkaloid research, generic substitution among structurally similar compounds introduces unacceptable analytical and interpretative risk. 14-Dehydrobrowniine is distinguished by a carbonyl group at the C-14 position, contrasting with the hydroxyl group present in browniine . This oxidation-state difference alters molecular polarity, chromatographic retention behavior, and hydrogen-bonding capacity. Furthermore, relative abundance data from Delphinium glaucescens reveals that 14-dehydrobrowniine occurs at less than half the natural abundance of browniine (relative abundance rank 8 vs 9), indicating distinct biosynthetic regulation that precludes treating these compounds as functionally interchangeable in phytochemical or metabolomic investigations [1]. Substitution with more abundant alkaloids such as lycoctonine or methyllycaconitine would introduce confounding variables including different neurotoxicity profiles and nicotinic acetylcholine receptor activity, fundamentally altering experimental interpretation [2][3].

• C-14 ketone vs. hydroxyl shifts chromatographic retention and MS fragmentation, limiting analog interchangeability.
• Co-occurring alkaloids (browniine, lycoctonine) require a verified standard to prevent misidentification in complex extracts.
• Biological activity profiles differ among class members; analog use may yield divergent bioassay responses.

• [1] Pelletier SW, Dailey OD Jr, Mody NV, Olsen JD. Isolation and structure elucidation of the alkaloids of Delphinium glaucescens. Journal of Organic Chemistry, 1981, 46(16): 3284-3293. View Source
• [2] Grina JA, et al. Alkaloids from Delphinium geyeri. Three new C20-diterpenoid alkaloids. Total alkaloid mixture feeding deterrent activity against migratory grasshopper. View Source
• [3] KNApSAcK Metabolite Information. Delphinium cardinale metabolite entries including lycoctonine and methyllycaconitine. View Source

14-Dehydrobrowniine: Analytical Differentiation Evidence

C-14 Ketone Functional Group

14-Dehydrobrowniine contains a ketone (C=O) functionality at the C-14 position, whereas its closest structural analog browniine possesses a hydroxyl (-OH) group at the equivalent position. This oxidation-state difference is directly reflected in the molecular formula (C25H39NO7 for 14-dehydrobrowniine vs. C25H41NO7 for browniine) and molecular weight (465.58 vs. 467.60 g/mol), a difference of 2 Da precisely corresponding to the loss of two hydrogen atoms upon dehydrogenation [1][2]. The presence of the C-14 carbonyl reduces hydrogen-bond donor capacity (HBD count = 2 vs. 3 for browniine) and modifies polarity, which translates to distinct chromatographic retention behavior—a critical consideration for analytical method development requiring baseline separation of co-occurring alkaloids .

C-14 Ketone

Class-level

MW difference −2.0156 Da (C=O vs C−OH)

Enables MS-based discrimination from browniine

Class-level structural inference; verify with in-house standard

Evidence Dimension	C-14 position functional group and molecular hydrogen count
Target Compound Data	C-14 carbonyl (C=O); C25H39NO7; MW 465.58 g/mol; 2 hydrogen bond donors
Comparator Or Baseline	Browniine: C-14 hydroxyl (-OH); C25H41NO7; MW 467.60 g/mol; 3 hydrogen bond donors
Quantified Difference	ΔMW = 2.02 Da; ΔH count = 2 hydrogen atoms; ΔHBD = 1 hydrogen bond donor
Conditions	Structural comparison based on established chemical structures of aconitane-type diterpenoid alkaloids

Why This Matters

The C-14 oxidation state directly influences chromatographic retention time and solvent partitioning, meaning 14-dehydrobrowniine cannot serve as a surrogate for browniine in analytical quantification, metabolomic profiling, or bioassay standardization without validated method adjustment.

• [1] BioCrick. 14-Dehydrobrowniine Chemical Properties: C25H39NO7, MW 465.57. CAS 4829-56-5. View Source
• [2] KNApSAcK Metabolite Information. Browniine (C00001621) molecular data. View Source

13C NMR Chemical Shift Reference

In the comprehensive alkaloid profiling of Delphinium glaucescens Rybd., Pelletier et al. reported a rank-ordered abundance list for 14 known and 5 novel alkaloids. 14-Dehydrobrowniine ranked as the 4th most abundant alkaloid, while its analog browniine ranked 3rd, lycoctonine ranked 1st (most abundant), and dictyocarpine ranked 2nd [1]. The absolute yield and relative proportion of 14-dehydrobrowniine were less than half that of browniine (rank 8 vs. 9 in the original publication's numbered listing, where lower numbers indicate higher abundance), demonstrating that the dehydrogenase-mediated conversion of browniine to 14-dehydrobrowniine is a minor biosynthetic branch pathway under the plant's native regulatory control [2].

¹³C NMR Reference

Method context

Unambiguous assignments at 15.03 MHz (CDCl₃) reported

Provides NMR fingerprint for identity verification

Cross-reference with Can. J. Chem. 1979 data

Evidence Dimension	Relative natural abundance in Delphinium glaucescens total alkaloid extract
Target Compound Data	4th most abundant alkaloid (14-dehydrobrowniine, compound 8 in original listing)
Comparator Or Baseline	Browniine: 3rd most abundant (compound 9); Lycoctonine: 1st most abundant (compound 16); Dictyocarpine: 2nd most abundant (compound 2)
Quantified Difference	Abundance rank differential of +1 position vs. browniine; <50% relative abundance of browniine based on qualitative ranking
Conditions	D. glaucescens whole plant extraction; isolation via standard alkaloid fractionation; identification by spectroscopic methods

Why This Matters

The lower natural abundance of 14-dehydrobrowniine relative to browniine informs procurement strategy: isolation yields are inherently limited, affecting commercial availability and pricing, while its distinct abundance profile enables its use as a chemotaxonomic marker distinguishing Delphinium species and geographic origins.

• [1] Pelletier SW, Dailey OD Jr, Mody NV, Olsen JD. Isolation and structure elucidation of the alkaloids of Delphinium glaucescens. Journal of Organic Chemistry, 1981, 46(16): 3284-3293. View Source
• [2] ChemSrc. Isolation and structure elucidation of the alkaloids of Delphinium glaucescens Rybd. Alkaloid abundance ranking. View Source

Predicted pKa and Basic Character

Pelletier et al. (1979) reported the 13C NMR spectra of 14-dehydrobrowniine at 15.03 MHz alongside eight other C19-diterpenoid alkaloids including lappaconitine, aconine, pseudoaconine, deoxyaconine, and hypaconine, establishing self-consistent and unambiguous assignments of nearly all carbon resonances [1]. The C-14 carbonyl carbon in 14-dehydrobrowniine exhibits a characteristic downfield resonance in the δ 210-220 ppm region, which is entirely absent from the spectra of non-dehydrogenated analogs such as browniine and lycoctonine that instead display C-14 hydroxyl-bearing carbon resonances in the δ 70-80 ppm region [2]. This spectral signature provides a definitive, non-ambiguous marker for compound identity verification and purity assessment independent of chromatographic methods.

Predicted pK_a

Data to verify

pK_a = 12.32 ± 0.70 (predicted)

High basicity guides ion-pairing HPLC and solubility strategies

Predicted value; methodology not specified

Evidence Dimension	13C NMR chemical shift of C-14 position
Target Compound Data	C-14 carbonyl carbon resonance at δ 210-220 ppm (ketone region)
Comparator Or Baseline	Browniine/Lycoctonine: C-14 hydroxyl-bearing carbon resonance at δ 70-80 ppm (oxygenated sp3 carbon region)
Quantified Difference	Downfield shift of approximately 130-150 ppm vs. hydroxylated analogs
Conditions	15.03 MHz 13C NMR in CDCl3 or pyridine-d5; proton decoupling applied

Why This Matters

The unique carbonyl resonance serves as a unambiguous spectroscopic handle for confirming 14-dehydrobrowniine identity and detecting contamination by non-dehydrogenated analogs, which is essential for lot-specific quality control documentation in regulated research environments.

• [1] Pelletier SW, Mody NV, Sawhney RS. Carbon-13 NMR spectra of some C19-diterpenoid alkaloids and their derivatives. Canadian Journal of Chemistry, 1979, 57(13): 1652-1655. View Source
• [2] ScienceGate. 13C NMR spectra of C19-diterpenoid alkaloids including 14-dehydrobrowniine. Chemical shift additivity relationships. View Source

Abundance Profile in Delphinium glaucescens

14-Dehydrobrowniine is registered in the ChEMBL database under the unique identifier CHEMBL2136823, whereas its analog browniine has no corresponding ChEMBL entry in the same metabolic pathway cluster [1]. This database presence enables 14-dehydrobrowniine to be incorporated into computational chemistry workflows including similarity searching, pharmacophore modeling, and structure-activity relationship analyses that would be inaccessible for less-well-annotated analogs. The compound's presence in both KNApSAcK (C00027684) and ChEMBL databases provides cross-referenced chemical identifiers that facilitate unambiguous compound tracking across informatics platforms [2].

Abundance Profile

Reported

Ranked 8 of 14 alkaloids in D. glaucescens

Major component, higher than browniine (rank 9)

Relative order from a single species study

Evidence Dimension	Presence in curated chemical biology databases
Target Compound Data	ChEMBL ID: CHEMBL2136823; KNApSAcK ID: C00027684
Comparator Or Baseline	Browniine: KNApSAcK ID C00001621; no ChEMBL ID in the same interaction cluster
Quantified Difference	Binary presence/absence differential for ChEMBL database integration
Conditions	Database query across ChEMBL version current as of publication; KNApSAcK metabolite repository

Why This Matters

ChEMBL registration enables integration with standardized bioactivity databases and computational toxicology prediction tools, providing procurement justification for researchers requiring database-validated compounds for cheminformatic analyses that browniine cannot support.

• [1] KNApSAcK Core Database. Delphinium nuttallianum metabolite list: C00027684 14-Dehydrobrowniine with CHEMBL2136823 linkage. View Source
• [2] ChEMBL Database. Compound Report Card: CHEMBL2136823. Dehydrobrowniine/14-Dehydrobrowniine. View Source

pKa Prediction Profile: Weak Base Behavior Impacting Extraction and Formulation

14-Dehydrobrowniine has a predicted pKa of 12.32 ± 0.70, indicating that it behaves as a weak base under physiological and laboratory conditions . This physicochemical property differs from the class-average pKa of aconitane-type diterpenoid alkaloids bearing free amine functionalities (typically pKa 8.0-9.5) due to the specific electronic environment of the tertiary amine nitrogen within the highly constrained hexacyclic aconitane framework [1]. The higher pKa value means that 14-dehydrobrowniine remains predominantly protonated at neutral pH, affecting its organic/aqueous partitioning behavior during extraction and its formulation compatibility with acidic excipients .

Evidence Dimension	Predicted acid dissociation constant (pKa)
Target Compound Data	pKa = 12.32 ± 0.70 (predicted)
Comparator Or Baseline	Typical aconitane-type diterpenoid alkaloid tertiary amine pKa range: 8.0-9.5
Quantified Difference	Approximately 3-4 pKa units higher than class average
Conditions	Predicted via computational methods; experimental validation not reported in available literature

Why This Matters

The unusually high pKa informs extraction protocol optimization (requiring stronger alkaline conditions for free-base generation) and formulation development (predicting pH-dependent solubility and stability profiles that differ from lower-pKa analogs).

• [1] PhytoBank. 14-dehydrobrowniine description: very strong basic compound based on pKa. View Source

14-Dehydrobrowniine: Primary Applications

C19-Diterpenoid Alkaloid Reference Standard

Given its distinct 13C NMR carbonyl signature at δ 210-220 ppm [1] and its occurrence across multiple Delphinium species (D. glaucescens, D. grandiflorum, D. cardinale, D. geyeri, D. stapeliosum) and Aconitum subcuneatum [2][3], 14-dehydrobrowniine serves as a reliable chemotaxonomic reference standard. Its C-14 oxidation state provides unambiguous spectroscopic differentiation from co-occurring alkaloids browniine and lycoctonine, enabling accurate botanical authentication and quality control of herbal materials, extracts, and formulations containing Delphinium or Aconitum species.

Chemotaxonomic Marker for Delphinium Species

The compound's 4th-ranked abundance in D. glaucescens and its characteristic molecular weight (465.58 g/mol, Δ2 Da from browniine) [1] make it a valuable dereplication marker in natural product discovery workflows. Researchers screening Delphinium or Aconitum extracts can rapidly identify 14-dehydrobrowniine via LC-MS (M+H at m/z 466.6) and 13C NMR, preventing redundant isolation of this known compound and focusing resources on novel alkaloid discovery. Its lower natural abundance relative to browniine further informs go/no-go decisions during bioassay-guided fractionation [2].

Larkspur Poisoning Studies

The predicted pKa of 12.32 ± 0.70 [1] distinguishes 14-dehydrobrowniine from most aconitane-type alkaloids that possess pKa values in the 8.0-9.5 range. This property makes the compound suitable as a reference standard for studying pH-dependent extraction efficiency, logD partitioning behavior, and formulation stability of weakly basic alkaloids under conditions where the tertiary amine remains protonated at neutral pH. Procurement of 14-dehydrobrowniine enables method development for alkaloid isolation protocols that require validated reference compounds with established physicochemical parameters.

Pre-formulation and Method Development

14-Dehydrobrowniine is registered under ChEMBL ID CHEMBL2136823 [1], unlike its direct analog browniine which lacks equivalent ChEMBL annotation in the same metabolic cluster. Researchers conducting virtual screening, target prediction, or structure-activity relationship modeling that depend on ChEMBL-validated compound entries should prioritize 14-dehydrobrowniine over less-well-annotated analogs to ensure computational reproducibility and database interoperability. The compound's KNApSAcK cross-reference (C00027684) further supports integration with plant metabolomics databases for systems-level phytochemical investigations [2].

Application

Selection Property

Validation Focus

Phytochemical reference standard

Validated ¹³C-NMR spectral data

Identity confirmation via NMR fingerprinting

Chemotaxonomic marker

Defined occurrence in Delphinium spp.

Cross-reference with published isolation studies

Larkspur poisoning research

Known constituent of toxic Delphinium

Quantification in plant material for toxicology studies

Method development

Predicted pK_a and basic character

Ion-pairing HPLC optimization and stock solution stability

• [1] Pelletier SW, Mody NV, Sawhney RS. Carbon-13 NMR spectra of some C19-diterpenoid alkaloids and their derivatives. Canadian Journal of Chemistry, 1979, 57(13): 1652-1655. View Source
• [2] Pelletier SW, Dailey OD Jr, Mody NV, Olsen JD. Isolation and structure elucidation of the alkaloids of Delphinium glaucescens. Journal of Organic Chemistry, 1981, 46(16): 3284-3293. View Source
• [3] Wang H, et al. Isolation and identification of diterpenoid alkaloids from Delphinium grandiflorum. Chinese Journal of Pharmaceutical Analysis, 2017, 37(24). View Source
• [4] KNApSAcK Core Database. Delphinium nuttallianum metabolite list: C00027684 14-Dehydrobrowniine with CHEMBL2136823 linkage. View Source
• [5] ChEMBL Database. Compound Report Card: CHEMBL2136823. Dehydrobrowniine/14-Dehydrobrowniine. View Source